Cas no 72218-74-7 (Ethyl 2-amino-4-hydroxythiazole-5-carboxylate)

• Product Name: Ethyl 2-amino-4-hydroxythiazole-5-carboxylate
• CAS No: 72218-74-7
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 572551
• PubChem ID: 224465
• Update Time: 2025-05-24

Ethyl 2-amino-4-hydroxythiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-hydroxythiazole-5-carboxylate
• (5E)-2-amino-5-[ethoxy(hydroxy)methylidene]-1,3-thiazol-4-one
• 5-Thiazolecarboxylicacid, 2-amino-4-hydroxy-, ethyl ester
• 5-Thiazolecarboxylicacid,2-amino-4-hydroxy-,ethylester(9CI)
• ACETICACID4-TERT-BUTYLPHENYLESTER
• 72218-74-7
• NXHMKBKVEUWEGM-UHFFFAOYSA-N
• NSC-12939
• DTXSID20417818
• (5E)-2-amino-5-[ethoxy(hydroxy)methylene]thiazol-4-one
• FT-0773361
• 5-Thiazolecarboxylic acid, 2-amino-4-hydroxy-, ethyl ester
• 2-Amino-4-hydroxythiazole-5-carboxylic acid ethyl ester
• AKOS006287452
• A837453
• MFCD08275720
• NSC12939
• ethyl 2-amino-4-hydroxy-1,3-thiazole-5-carboxylate
• Ethyl 2-amino-4-hydroxy-thiazole-5-carboxylate
• SCHEMBL3921966
• AM20100688
• (5E)-2-Amino-5-[ethoxy(hydroxy)methylidene]-1,3-thiazol-4(5H)-one
• J-520695
• Ethyl2-amino-4-hydroxythiazole-5-carboxylate
• DB-001590

• MDL： MFCD08275720
• Inchi： 1S/C6H8N2O3S/c1-2-11-5(10)3-4(9)8-6(7)12-3/h9H,2H2,1H3,(H2,7,8)
• InChI Key： NXHMKBKVEUWEGM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OCC)O

Computed Properties

• Exact Mass: 188.02600
• Monoisotopic Mass: 188.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.61
• Boiling Point: 293°C at 760 mmHg
• Flash Point: 131°C
• Refractive Index: 1.664
• PSA: 113.68000
• LogP: 1.18880

Additional information on Ethyl 2-amino-4-hydroxythiazole-5-carboxylate

Comprehensive Overview of Ethyl 2-amino-4-hydroxythiazole-5-carboxylate (CAS No. 72218-74-7)

Ethyl 2-amino-4-hydroxythiazole-5-carboxylate (CAS No. 72218-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, combining an ethyl ester group with an amino and hydroxy functionalized thiazole ring. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors.

The compound's relevance has surged in recent years due to the growing demand for heterocyclic compounds in drug discovery. Researchers are increasingly exploring its potential in cancer therapeutics and neuroprotective applications, aligning with current trends in precision medicine. A 2023 study highlighted its role as a precursor for kinase inhibitors, a hot topic in targeted therapy discussions across academic forums and AI-driven research platforms.

From a synthetic chemistry perspective, Ethyl 2-amino-4-hydroxythiazole-5-carboxylate demonstrates remarkable stability under physiological conditions, making it suitable for prodrug development. Its carboxylate moiety allows for further functionalization, addressing frequent search queries about "modifiable drug intermediates" in scientific databases. The compound's hydrogen bonding capacity also contributes to its utility in molecular recognition systems, a key focus area in biomimetic material research.

Analytical studies utilizing HPLC-MS and NMR spectroscopy confirm the compound's high purity (>98%) in commercial preparations. This quality standard responds to industry concerns about reproducibility in organic synthesis, a frequently searched term in chemical manufacturing circles. The zwitterionic nature of this molecule at physiological pH further enhances its bioavailability, a critical factor in pharmacokinetic optimization strategies.

Environmental considerations have also shaped recent applications of 72218-74-7. Its biodegradability profile makes it preferable over persistent organic pollutants in green chemistry initiatives. Patent analyses reveal innovative uses in sustainable crop protection formulations, coinciding with rising Google searches for "eco-friendly agrochemicals." The compound's low ecotoxicity meets stringent REACH compliance standards, addressing regulatory concerns in the EU market.

In material science, the thiazole core of this compound enables π-conjugation in polymeric systems, relevant to organic electronics development. This application aligns with trending searches about "conductive biomaterials" in AI-powered research tools. The crystalline form exhibits interesting photoluminescent properties, sparking investigations into sensing applications for environmental monitoring.

Quality control protocols for Ethyl 2-amino-4-hydroxythiazole-5-carboxylate emphasize residual solvent analysis, responding to FDA guidelines for pharmaceutical intermediates. Storage recommendations (-20°C under inert atmosphere) reflect its sensitivity to hydrolysis, a practical consideration frequently queried by laboratory technicians. The compound's melting point (198-202°C) and solubility profile (DMSO > water) provide essential data for formulation scientists.

Emerging research explores the compound's role in combinatorial chemistry libraries, particularly for fragment-based drug design. This application capitalizes on its molecular diversity while maintaining a low molecular weight (<250 Da) - parameters heavily searched in medicinal chemistry databases. Computational studies predict favorable ADMET properties, enhancing its appeal for lead compound development.

The global market for 72218-74-7 reflects increasing demand from contract research organizations (CROs) and generic drug manufacturers. Supply chain analyses indicate stable production across major chemical hubs in Europe and Asia, addressing common queries about "API intermediate availability." Recent process optimization publications demonstrate improved atom economy in synthesis, reducing production costs by 30% - a significant development for cost-conscious researchers.

Future prospects for Ethyl 2-amino-4-hydroxythiazole-5-carboxylate include potential applications in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge areas match rising Google Trends data for "next-generation drug modalities." The compound's structural features position it as a promising candidate for multi-target therapeutics, addressing complex diseases through polypharmacology approaches.